Cas no 18444-94-5 ((3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen)

• Product Name: (3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen
• CAS No: 18444-94-5
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 2034115
• PubChem ID: 12304853
• Update Time: 2025-04-21

(3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen Chemical and Physical Properties

Names and Identifiers

• (3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen
• (3aS)-3c,7,7-trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulene
• 6(13)-Zizaene
• Tricycloretiven, Zizaen
• tricyclovetivene
• Zizaen(Tricyclovetiven)
• zizaene
• (3S)-2,3,4,5,6,7,8,8aα-Octahydro-3,7,7-trimethyl-8-methylene-1H-3aα,6α-methanoazulene
• Khusene
• Khusimene
• (3S)-2,3,4,5,6,7,8,8aalpha-Octahydro-3,7,7-trimethyl-8-methylene-1H-3aalpha,6alpha-methanoazulene
• VBZRHXLPRWBPEH-ZGFBFQLVSA-N
• 18444-94-5
• (3S,3aS,6R,8aS)-3,7,7-Trimethyl-8-methyleneoctahydro-1H-3a,6-methanoazulene
• (1S,2S,5S,8R)-2,7,7-trimethyl-6-methylidenetricyclo[6.2.1.01,5]undecane

• Inchi： 1S/C15H24/c1-10-5-6-13-11(2)14(3,4)12-7-8-15(10,13)9-12/h10,12-13H,2,5-9H2,1,3-4H3/t10-,12+,13+,15-/m0/s1
• InChI Key： VBZRHXLPRWBPEH-ZGFBFQLVSA-N
• SMILES： [C@]123CC[C@@H](C(C)(C)C(=C)[C@H]1CC[C@@H]2C)C3

Computed Properties

• Exact Mass: 204.187800766g/mol
• Monoisotopic Mass: 204.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.444
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids